![molecular formula C14H14N4S2 B4856948 4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)thio]methyl}-1,3-thiazol-2-amine](/img/structure/B4856948.png)
4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)thio]methyl}-1,3-thiazol-2-amine
Overview
Description
4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)thio]methyl}-1,3-thiazol-2-amine, also known as MPTT, is a thiazole compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects.
Mechanism of Action
4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)thio]methyl}-1,3-thiazol-2-amine has been found to inhibit PKC activity by binding to the regulatory domain of the enzyme. This binding prevents the activation of PKC, which is involved in various cellular processes, including cell proliferation and differentiation. This compound has also been found to modulate intracellular calcium levels by inhibiting the activity of the sarco/endoplasmic reticulum Ca2+-ATPase (SERCA) pump. This inhibition leads to an increase in intracellular calcium levels, which can activate various signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. It has also been found to have neuroprotective effects, including the prevention of neuronal cell death and the enhancement of synaptic plasticity. These effects make this compound a potential candidate for the treatment of various diseases, including cancer and neurological disorders.
Advantages and Limitations for Lab Experiments
4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)thio]methyl}-1,3-thiazol-2-amine has several advantages for lab experiments, including its high purity and stability. It is also easy to synthesize in large quantities, which makes it ideal for in vitro and in vivo studies. However, this compound has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations. These limitations need to be taken into consideration when designing experiments using this compound.
Future Directions
There are several future directions for the study of 4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)thio]methyl}-1,3-thiazol-2-amine. One potential direction is the development of this compound derivatives with improved solubility and toxicity profiles. Another direction is the investigation of the potential use of this compound in combination with other drugs for the treatment of cancer and neurological disorders. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a thiazole compound that has been studied for its potential use in scientific research. It has been synthesized using various methods and has been found to have several biochemical and physiological effects, including the inhibition of PKC activity and the modulation of intracellular calcium levels. This compound has several advantages for lab experiments, including its high purity and stability, but also has some limitations, including its low solubility in aqueous solutions and potential toxicity at high concentrations. There are several future directions for the study of this compound, including the development of this compound derivatives and the investigation of its potential use in combination with other drugs for the treatment of various diseases.
Scientific Research Applications
4-{[(1-methyl-5-phenyl-1H-imidazol-2-yl)thio]methyl}-1,3-thiazol-2-amine has been studied for its potential use in scientific research. It has been found to have several biochemical and physiological effects, including the inhibition of protein kinase C (PKC) activity and the modulation of intracellular calcium levels. These effects make this compound a potential candidate for the treatment of various diseases, including cancer and neurological disorders.
properties
IUPAC Name |
4-[(1-methyl-5-phenylimidazol-2-yl)sulfanylmethyl]-1,3-thiazol-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4S2/c1-18-12(10-5-3-2-4-6-10)7-16-14(18)20-9-11-8-19-13(15)17-11/h2-8H,9H2,1H3,(H2,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNACIITYGJJNAJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1SCC2=CSC(=N2)N)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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